Cas no 289491-96-9 (Benzoic acid,2-amino-3,5-diiodo-, methyl ester)

• Product Name: Benzoic acid,2-amino-3,5-diiodo-, methyl ester
• CAS No: 289491-96-9
• MF: C₈H₇I₂NO₂
• MW: 402.955626726151
• CID: 248978
• PubChem ID: 291147
• Update Time: 2025-04-19

Benzoic acid,2-amino-3,5-diiodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3,5-diiodo-, methyl ester
• METHYL 2-AMINO-3,5-DIIODOBENZOATE
• 2-AMINO-3,5-DIIODOBENZOIC ACID METHYL ESTER
• 289491-96-9
• NSC155954
• DTXSID30303011
• NSC-155954

• Inchi： 1S/C8H7I2NO2/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3H,11H2,1H3
• InChI Key： YGZBJXBPLSTHMS-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)OC)=C1N)I

Computed Properties

• Exact Mass: 402.85700
• Monoisotopic Mass: 402.857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 2.319
• Boiling Point: 410°C at 760 mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.712
• PSA: 52.32000
• LogP: 2.84580